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Abstract: This technical guide provides a detailed examination of potassium methacrylate, a

pivotal monomer in the synthesis of advanced functional polymers. The document elucidates its

fundamental chemical properties, including a precise determination of its molecular weight and

formula. It further explores its physicochemical characteristics, polymerization behavior, and

significant applications in the realm of drug development. This guide is designed to be an

essential resource for researchers, chemists, and pharmaceutical scientists, offering in-depth

technical knowledge and practical insights into the effective utilization of this versatile

compound.

Core Chemical Identity of Potassium Methacrylate
A thorough understanding of a monomer's foundational properties is paramount for its

successful application in polymer synthesis and material science. This section details the

essential chemical identifiers of potassium methacrylate.

Chemical Formula
The definitive chemical formula for potassium methacrylate is C4H5KO2.[1][2][3] This formula

represents the elemental composition of one molecule of the compound, which is the

potassium salt of methacrylic acid.
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The molecular weight of potassium methacrylate is a critical parameter for stoichiometric

calculations in polymerization reactions and for the characterization of the resulting polymers.

Based on the atomic weights of its constituent atoms, the molecular weight is 124.18 g/mol .[2]

[3][4][5]

Table 1: Elemental Composition and Molecular Weight Calculation

Element Symbol
Atomic Weight
( g/mol )

Number of
Atoms

Total Mass (
g/mol )

Carbon C 12.011 4 48.044

Hydrogen H 1.008 5 5.040

Potassium K 39.098 1 39.098

Oxygen O 15.999 2 31.998

Total C4H5KO2 124.18

Note: The molecular weight is a calculated value and may vary slightly depending on the

isotopic composition of the elements.

Chemical Structure
The structure of potassium methacrylate features a methacrylate anion and a potassium

cation. The methacrylate component contains a carbon-carbon double bond, which is the site

of polymerization.

Caption: Chemical Structure of Potassium Methacrylate

Physicochemical Properties and Handling
The physical and chemical properties of potassium methacrylate dictate its handling, storage,

and application.

Table 2: Key Physicochemical Properties
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Property Value

Appearance White to off-white crystalline powder.[1]

Solubility Highly soluble in water.

Melting Point Decomposes above 200°C.[2][3]

Stability
Hygroscopic; should be stored in a dry, inert

atmosphere.

Expert Handling and Storage Insights
As a reactive monomer, potassium methacrylate requires careful handling to prevent

premature polymerization. It is often supplied with an inhibitor. For laboratory use, it should be

stored in a cool, dry, and dark environment. The hygroscopic nature of the salt necessitates

storage in tightly sealed containers to prevent moisture absorption, which can affect its

reactivity and the reproducibility of polymerization reactions.

Polymerization and Applications in Drug Delivery
Potassium methacrylate is primarily used as a monomer for the synthesis of poly(potassium
methacrylate).[2][5] This polymer is a polyelectrolyte and is classified as a "smart" material

due to its responsiveness to environmental stimuli, particularly pH.[2]

Polymerization Workflow: From Monomer to Polymer
The polymerization of potassium methacrylate is typically achieved through free-radical

polymerization. The general workflow is outlined below. The choice of initiator and reaction

conditions is critical as it dictates the molecular weight and polydispersity of the final polymer,

which in turn influences its material properties.
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Figure 2: Generalized Polymerization Workflow
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Caption: Generalized Polymerization Workflow

Application in pH-Responsive Drug Delivery
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Polymers and copolymers derived from potassium methacrylate are extensively investigated

for oral drug delivery systems.[6][7] The carboxylate groups on the polymer backbone are

ionizable. This allows the polymer to exhibit different conformations at varying pH levels, a

property that is exploited for enteric coatings and controlled-release matrices.

In the acidic environment of the stomach (low pH): The carboxylate groups are protonated,

leading to a collapsed, hydrophobic polymer chain. This protects the encapsulated drug from

degradation.

In the more neutral pH of the intestines (higher pH): The carboxylate groups deprotonate,

resulting in electrostatic repulsion between the chains. This causes the polymer to swell and

release the drug.

Figure 3: pH-Responsive Behavior in Drug Delivery
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Caption: pH-Responsive Behavior in Drug Delivery

Conclusion
Potassium methacrylate is a well-defined monomer with a molecular formula of C4H5KO2

and a molecular weight of 124.18 g/mol . Its utility extends far beyond these fundamental

properties, serving as a critical building block for advanced, pH-responsive polymers. For

researchers and professionals in drug development, a comprehensive grasp of its chemical
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nature, handling requirements, and polymerization characteristics is essential for innovating in

areas such as controlled-release formulations and other advanced therapeutic systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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